Cas no 29947-24-8 (2-bromo-4,5-dimethyl-1,3-thiazole)

• Product Name: 2-bromo-4,5-dimethyl-1,3-thiazole
• CAS No: 29947-24-8
• MF: C₅H₆BrNS
• MW: 192.076838970184
• MDL: MFCD11501629
• CID: 239161
• PubChem ID: 9942366
• Update Time: 2025-10-29

2-bromo-4,5-dimethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,5-dimethylthiazole
• 2-Bromo-4,5-dimethyl-1,3-thiazole
• Thiazole, 2-bromo-4,5-dimethyl-
• 2-Brom-4,5-dimethyl-thiazol
• 2-bromo-4,5-dimethyl-1,3-thiazole(SALTDATA: HBr)
• BB_SC-5900
• Thiazole,2-bromo-4,5-dimethyl
• SOFNZMRISCENSZ-UHFFFAOYSA-N
• STK802396
• BBL031925
• SY029879
• AB0024049
• BB 0258335
• W5238
• ST45238223
• ST24027819
• AM20090401
• 947B248
• DTXSID20433114
• 2-Bromo-4 pound not5-dimethylthiazole
• 2-bromo-4,5-dimethyl-thiazole
• F2167-0093
• CS-0018765
• SCHEMBL102273
• FT-0683935
• 29947-24-8
• FS-3139
• EN300-97015
• A876345
• AKOS005174647
• MFCD11501629
• 4,5-dimethylthiazol-2-bromide
• ALBB-014852
• DA-07218
• 2-bromo-4,5-dimethyl-1,3-thiazole

• MDL： MFCD11501629
• Inchi： 1S/C5H6BrNS/c1-3-4(2)8-5(6)7-3/h1-2H3
• InChI Key： SOFNZMRISCENSZ-UHFFFAOYSA-N
• SMILES： BrC1=NC(C)=C(C)S1

Computed Properties

• Exact Mass: 190.94000
• Monoisotopic Mass: 190.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 2.8

Experimental Properties

• Density: 1.589
• Boiling Point: 223.1°C at 760 mmHg
• Flash Point: 88.737 °C
• PSA: 41.13000
• LogP: 2.52240

2-bromo-4,5-dimethyl-1,3-thiazole Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-bromo-4,5-dimethyl-1,3-thiazole

2-Bromo-4,5-Dimethyl-1,3-Thiazole: A Comprehensive Overview

The compound with CAS No. 29947-24-8, commonly referred to as 2-bromo-4,5-dimethyl-1,3-thiazole, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the thiazole family, a class of five-membered aromatic heterocycles that are widely used in drug discovery, agrochemicals, and advanced materials. The thiazole ring structure is characterized by two adjacent heteroatoms (one sulfur and one nitrogen), which confer unique electronic properties and reactivity to the molecule.

2-Bromo-4,5-dimethyl-1,3-thiazole is distinguished by its substituents: a bromine atom at position 2 and methyl groups at positions 4 and 5. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its reactivity and applications. Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules and advanced materials. For instance, researchers have explored its use in the development of novel antibiotics and antifungal agents, leveraging its ability to form stable complexes with metal ions.

The synthesis of 2-bromo-4,5-dimethyl-1,3-thiazole typically involves multi-step reactions starting from simple precursors such as thiourea or thioamide derivatives. The introduction of the bromine atom at position 2 is often achieved through electrophilic substitution reactions or via the use of brominating agents under specific conditions. The methyl groups at positions 4 and 5 are introduced through alkylation or acylation reactions, followed by reduction or elimination steps to achieve the final product.

One of the most promising applications of 2-bromo-4,5-dimethyl-1,3-thiazole lies in its use as a precursor for the synthesis of transition metal complexes. These complexes have been shown to exhibit exceptional catalytic activity in various organic transformations, including cross-coupling reactions and enantioselective reductions. Recent advancements in this area have demonstrated that the bromine substituent at position 2 can act as a directing group for metal coordination, enabling precise control over the stereochemistry and regioselectivity of these reactions.

In addition to its role in catalysis, 2-bromo-4,5-dimethyl-1,3-thiazole has also been investigated for its potential in optoelectronic materials. The thiazole ring system is known for its strong absorption properties in the visible region of the electromagnetic spectrum, making it an attractive candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have reported that incorporating this compound into conjugated polymers can significantly enhance their electronic properties and improve device performance.

Another emerging area of research involving 2-bromo-4,5-dimethyl-1,3-thiazole is its use in medicinal chemistry. The compound has been identified as a potential lead molecule for the development of new drugs targeting various diseases, including cancer and infectious diseases. Its ability to form hydrogen bonds with biological targets makes it an ideal candidate for drug design. Recent studies have focused on modifying the substituents on the thiazole ring to optimize its pharmacokinetic properties and enhance its bioavailability.

The physical properties of 2-bromo-4,5-dimethyl-1,3-thiazole are also worth noting. It is a crystalline solid with a melting point of approximately 180°C and a boiling point around 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and THF. Its stability under thermal and oxidative conditions makes it suitable for use in various industrial processes.

From an environmental perspective, 2-bromo-4,5-dimethyl-1,3-thiazole has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic life at concentrations typically encountered in industrial settings. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion,2-bromo-4,5-dimethyl-1,3-thiazole is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis